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Compound of Interest

Compound Name:
1,4-Diaminobutane

dihydrochloride

Cat. No.: B013462 Get Quote

For Immediate Release

This whitepaper provides an in-depth technical guide on the melting point and stability of 1,4-
Diaminobutane dihydrochloride, a crucial compound for researchers, scientists, and

professionals in drug development. Also known as putrescine dihydrochloride, this diamine is a

key precursor in polyamine biosynthesis and finds applications in various research and

industrial fields.

Core Physicochemical Properties
1,4-Diaminobutane dihydrochloride is a white crystalline solid that is highly soluble in water.

[1] Its key physical and chemical properties are summarized below, providing a baseline for its

handling, storage, and application in experimental settings.
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Property Value References

Melting Point 280 °C (with decomposition) [2][3][4][5]

274 - 276 °C [6]

~280 °C [1]

290 °C (with decomposition) [7]

Molecular Formula C₄H₁₂N₂ · 2HCl [6][8]

Molecular Weight 161.07 g/mol [1][2][4][5]

Appearance White crystalline powder [6]

Solubility
Soluble in water (1 g/10 mL;

100 mg/mL)
[2][4][5]

Stability

Stable, but hygroscopic.

Incompatible with strong

oxidizing agents.

[3][9][10]

Stability and Storage
1,4-Diaminobutane dihydrochloride is a stable compound under standard laboratory

conditions but is notably hygroscopic, meaning it readily absorbs moisture from the

atmosphere.[3][9][10] Therefore, it should be stored in a tightly sealed container in a cool, dry

place. Exposure to moist air or water should be avoided.[9] The compound is incompatible with

strong oxidizing agents.[3][9][10]

Thermal decomposition of 1,4-Diaminobutane dihydrochloride can lead to the release of

irritating gases and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), carbon

dioxide (CO2), and hydrogen chloride gas.[8][9]

Aqueous solutions of the compound are reported to be stable for up to one month when stored

at 2-8 °C. For longer-term storage, it is recommended to prepare stock solutions in degassed

water and store them in working aliquots at -20°C.[5][11]
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Melting Point Determination (Capillary Method)
This protocol outlines the standard procedure for determining the melting point of 1,4-
Diaminobutane dihydrochloride using a capillary melting point apparatus.

Materials:

1,4-Diaminobutane dihydrochloride (finely powdered)

Capillary tubes (sealed at one end)

Melting point apparatus

Mortar and pestle (if sample is not a fine powder)

Procedure:

Sample Preparation: Ensure the 1,4-Diaminobutane dihydrochloride sample is a fine,

homogenous powder. If necessary, gently grind the crystals using a mortar and pestle. The

sample must be thoroughly dry.

Capillary Tube Loading: Press the open end of a capillary tube into the powdered sample. A

small amount of the solid will be forced into the tube.

Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface to

pack the solid down. The packed sample height should be approximately 2-3 mm.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Rapid Determination (Optional but Recommended): Heat the sample rapidly to get an

approximate melting point range. This helps in saving time for the accurate determination.

Accurate Determination: With a new sample, heat the block at a moderate rate until the

temperature is about 15-20°C below the approximate melting point. Then, reduce the heating

rate to 1-2°C per minute.
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Observation and Recording: Observe the sample through the magnifying lens. Record the

temperature at which the first drop of liquid appears (the beginning of the melting range) and

the temperature at which the last solid particle melts (the end of the melting range). A pure

compound will have a sharp melting range of 1-2°C.

Stability Assessment: Thermogravimetric Analysis
(TGA)
Thermogravimetric analysis can be employed to evaluate the thermal stability of 1,4-
Diaminobutane dihydrochloride by monitoring its mass change as a function of temperature.

Instrumentation:

Thermogravimetric Analyzer (TGA)

Alumina or platinum crucibles

Inert gas supply (e.g., Nitrogen)

Procedure:

Sample Preparation: Accurately weigh a small amount of the finely powdered 1,4-
Diaminobutane dihydrochloride (typically 5-10 mg) into a TGA crucible.

Instrument Setup: Place the crucible in the TGA furnace. Purge the furnace with an inert gas

(e.g., nitrogen) at a constant flow rate to provide an inert atmosphere.

Thermal Program: Heat the sample from ambient temperature to a temperature above its

decomposition point (e.g., 350°C) at a controlled, linear heating rate (e.g., 10°C/min).

Data Acquisition: Continuously record the sample mass as a function of temperature.

Data Analysis: The resulting TGA curve will show a plot of mass percentage versus

temperature. A significant drop in mass indicates decomposition. The onset temperature of

decomposition provides an indication of the thermal stability of the compound.
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To further elucidate the context in which 1,4-Diaminobutane dihydrochloride is utilized, the

following diagrams illustrate its role in the polyamine biosynthesis pathway and a typical

experimental workflow for an ornithine decarboxylase assay.
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Caption: Polyamine Biosynthesis Pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b013462?utm_src=pdf-body
https://www.benchchem.com/product/b013462?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Prepare Cell Lysate
(Source of ODC enzyme)

Prepare Reaction Mixture:
- Buffer

- Pyridoxal Phosphate (Cofactor)
- L-[1-14C]Ornithine (Substrate)

Incubate Cell Lysate with
Reaction Mixture at 37°C

Trap released 14CO2
(e.g., on a filter paper

soaked in a trapping agent)

Stop Reaction
(e.g., by adding acid)

Quantify Radioactivity of
Trapped 14CO2 using a

Scintillation Counter

Calculate ODC Activity
(proportional to the amount of

14CO2 produced)

Click to download full resolution via product page

Caption: Ornithine Decarboxylase (ODC) Assay Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b013462?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Schematic-representation-of-polyamine-biosynthesis-The-most-important-biosynthetic_fig2_359492387
https://www.researchgate.net/figure/Polyamine-biosynthesis-pathway-Note-The-substance-name-Enzyme-names-Thick_fig1_376456452
https://pmc.ncbi.nlm.nih.gov/articles/PMC8293435/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8293435/
https://uomus.edu.iq/img/lectures21/MUCLecture_2023_121237253.pdf
https://vumicro.com/docs/ornithine-decarboxylase-test/
https://www.researchgate.net/figure/Polyamine-biosynthetic-pathway_fig4_12040199
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.researchgate.net/figure/Polyamine-biosynthesis-pathway-Key-to-enzymes-1-ornithine-decarboxylase-2_fig1_13763899
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.chm.uri.edu/mmcgregor/chm228/use_of_melting_point_apparatus.pdf
https://pubmed.ncbi.nlm.nih.gov/18967451/
https://pubmed.ncbi.nlm.nih.gov/18967451/
https://www.benchchem.com/product/b013462#1-4-diaminobutane-dihydrochloride-melting-point-and-stability
https://www.benchchem.com/product/b013462#1-4-diaminobutane-dihydrochloride-melting-point-and-stability
https://www.benchchem.com/product/b013462#1-4-diaminobutane-dihydrochloride-melting-point-and-stability
https://www.benchchem.com/product/b013462#1-4-diaminobutane-dihydrochloride-melting-point-and-stability
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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